1-(5-Morpholinothiophen-2-YL)ethanone
Description
Scientific Research Applications
Proteomics Research
In proteomics, this compound is utilized for its ability to modify proteins and peptides. By attaching to specific amino acid residues, it can help in the identification and characterization of proteins, thus aiding in understanding protein function and interaction within the biological systems .
Organic Synthesis
As a building block in organic synthesis, 1-(5-Morpholinothiophen-2-YL)ethanone is used to construct more complex molecules. Its reactivity makes it suitable for various chemical reactions, contributing to the synthesis of novel organic compounds with potential applications in materials science and pharmaceuticals .
Analytical Chemistry
This compound’s unique properties are exploited in analytical chemistry for the development of new diagnostic assays. It can act as a reagent that produces a measurable response when interacting with specific analytes, which is crucial for detecting and quantifying biological or chemical substances .
Environmental Science
In environmental science, researchers use 1-(5-Morpholinothiophen-2-YL)ethanone to study pollution degradation pathways. Its interactions with environmental pollutants can shed light on the mechanisms of degradation and help in the development of more efficient methods to break down harmful chemicals in the environment .
Material Science
The compound’s molecular structure is beneficial in the field of material science, where it is incorporated into polymers and coatings to enhance their properties. For example, it can improve the thermal stability and mechanical strength of materials, which is valuable for creating advanced materials for various industrial applications .
Catalysis
1-(5-Morpholinothiophen-2-YL)ethanone: serves as a catalyst in certain chemical reactions. Its ability to lower activation energies and increase reaction rates is essential in developing more efficient and sustainable chemical processes .
Biochemical Research
Lastly, in biochemical research, this compound is used to study enzyme kinetics and inhibition. It can act as an inhibitor for specific enzymes, providing insights into enzyme mechanisms and aiding in the discovery of new drug targets .
properties
IUPAC Name |
1-(5-morpholin-4-ylthiophen-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2S/c1-8(12)9-2-3-10(14-9)11-4-6-13-7-5-11/h2-3H,4-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGKILYSCKBSZBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(S1)N2CCOCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30572765 |
Source
|
| Record name | 1-[5-(Morpholin-4-yl)thiophen-2-yl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30572765 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Morpholinothiophen-2-YL)ethanone | |
CAS RN |
230972-02-8 |
Source
|
| Record name | 1-[5-(Morpholin-4-yl)thiophen-2-yl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30572765 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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